Cas no 2229288-31-5 (2-(2,4,6-trimethoxyphenyl)propanal)

• Product Name: 2-(2,4,6-trimethoxyphenyl)propanal
• CAS No: 2229288-31-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5930885
• PubChem ID: 165778659
• Update Time: 2025-06-29

2-(2,4,6-trimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethoxyphenyl)propanal
• EN300-1818967
• 2229288-31-5

• Inchi： 1S/C12H16O4/c1-8(7-13)12-10(15-3)5-9(14-2)6-11(12)16-4/h5-8H,1-4H3
• InChI Key： UZMURZBLWFMECQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(C=O)C)OC)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(2,4,6-trimethoxyphenyl)propanal

Professional Introduction to 2-(2,4,6-trimethoxyphenyl)propanal (CAS No. 2229288-31-5)

2-(2,4,6-trimethoxyphenyl)propanal, identified by the chemical abstracts service number 2229288-31-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a phenyl ring substituted with three methoxy groups at the 2, 4, and 6 positions, making it a versatile intermediate in synthetic chemistry. Its molecular structure not only lends itself to various chemical modifications but also opens up possibilities for applications in medicinal chemistry and material science.

The compound's unique structural motif—the presence of multiple methoxy groups on an aromatic ring—enhances its reactivity and makes it a valuable building block for more complex molecules. In recent years, there has been growing interest in such aromatic aldehydes due to their potential roles as precursors in the synthesis of bioactive molecules. The methoxy groups can participate in diverse chemical reactions, including condensation reactions, oxidation processes, and nucleophilic substitutions, which are pivotal in drug development.

One of the most compelling aspects of 2-(2,4,6-trimethoxyphenyl)propanal is its utility in the synthesis of natural product analogs and pharmacophores. Researchers have leveraged this compound to create derivatives with enhanced biological activity. For instance, modifications of the aromatic ring or the aldehyde functionality can lead to compounds with improved binding affinity to biological targets. This has been particularly relevant in the search for novel therapeutic agents targeting neurological disorders, where precise molecular interactions are critical.

Recent studies have highlighted the compound's role in developing small-molecule probes for biochemical pathways. The aldehyde group serves as a handle for further functionalization, enabling the creation of probes that can interact with specific enzymes or proteins. Such probes are invaluable tools in drug discovery pipelines, allowing researchers to dissect complex biological mechanisms and identify potential drug targets.

The synthesis of 2-(2,4,6-trimethoxyphenyl)propanal itself is an area of active research. Modern synthetic methodologies have made it possible to produce this compound with high purity and yield, which is essential for both academic research and industrial applications. Advances in catalytic processes and green chemistry principles have further optimized its production, making it more sustainable and scalable.

In the context of medicinal chemistry, 2-(2,4,6-trimethoxyphenyl)propanal has been explored as a precursor for antifungal and anti-inflammatory agents. The methoxy-substituted phenyl ring is known to impart favorable pharmacokinetic properties when incorporated into drug candidates. Additionally, its aldehyde functionality allows for further derivatization into Schiff bases or heterocyclic compounds, which are often investigated for their therapeutic potential.

The compound's electronic properties make it an interesting candidate for material science applications as well. The presence of electron-donating methoxy groups can influence the electronic characteristics of materials derived from this compound, making it suitable for use in organic electronics or as a component in advanced polymers.

As research continues to evolve, the applications of 2-(2,4,6-trimethoxyphenyl)propanal are likely to expand further. The growing emphasis on personalized medicine and targeted therapies ensures that intermediates like this will remain in high demand. The ability to modify its structure to meet specific biological or material science needs makes it a cornerstone compound in modern chemical research.

In conclusion,2-(2,4,6-trimethoxyphenyl)propanal (CAS No. 2229288-31-5) represents a fascinating intersection of organic synthesis and pharmaceutical innovation. Its unique structural features and reactivity make it indispensable in both academic laboratories and industrial settings. As new synthetic techniques and applications emerge,this compound will undoubtedly continue to play a pivotal role in advancing our understanding of chemical biology and material science.